Cas no 892770-63-7 (3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892770-63-7
• MF: C₂₇H₃₄FN₃O₃S
• MW: 499.640569210052
• CID: 5423018
• PubChem ID: 20905120
• Update Time: 2025-07-09

3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
• 892770-63-7
• 3-(4-ethylphenyl)sulfonyl-6-fluoro-1-propyl-7-(4-propylpiperazin-1-yl)quinolin-4-one
• F3411-0629
• 3-((4-ethylphenyl)sulfonyl)-6-fluoro-1-propyl-7-(4-propylpiperazin-1-yl)quinolin-4(1H)-one
• AKOS001924164
• 3-[(4-Ethylphenyl)sulfonyl]-6-fluoro-1-propyl-7-(4-propyl-1-piperazinyl)-4(1H)-quinolinone

• Inchi： 1S/C27H34FN3O3S/c1-4-11-29-13-15-30(16-14-29)25-18-24-22(17-23(25)28)27(32)26(19-31(24)12-5-2)35(33,34)21-9-7-20(6-3)8-10-21/h7-10,17-19H,4-6,11-16H2,1-3H3
• InChI Key： LZYMWZLAELGZIO-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCN(CCC)CC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 499.23049129g/mol
• Monoisotopic Mass: 499.23049129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 671.3±55.0 °C(Predicted)
• pka: 7.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one

Compound CAS No 892770-63-7: A Comprehensive Overview

The compound with CAS No 892770-63-7, known as 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development, particularly in the treatment of various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Structural Features and Synthesis

The molecular structure of this compound is characterized by several key functional groups that contribute to its unique properties. The 4-ethylbenzenesulfonyl group attached at position 3 of the quinolinone ring is a critical feature, as it enhances the molecule's solubility and bioavailability. The 6-fluoro substitution further modulates the electronic properties of the ring system, potentially influencing its interaction with biological targets. Additionally, the 1-propyl and 4-propylpiperazin-1-yl groups at positions 1 and 7, respectively, introduce steric bulk and hydrogen bonding capabilities, which are essential for optimizing pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinolinone core. Recent advancements in catalytic methods have enabled more efficient routes to construct this complex molecule, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

Pharmacological Activity and Mechanism of Action

Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several therapeutic targets, including kinases and proteases implicated in disease progression. For instance, it has shown remarkable efficacy in inhibiting c-Src kinase, a key player in cancer cell proliferation and metastasis. The 4-fluoroquinolinone moiety has been identified as a critical determinant of its enzymatic activity, with computational modeling revealing favorable interactions within the kinase active site.

Preliminary in vivo studies using animal models of inflammation have further highlighted its anti-inflammatory properties. The compound suppresses the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting potential applications in autoimmune diseases like rheumatoid arthritis.

Applications and Future Directions

Given its promising pharmacological profile, this compound holds significant potential for therapeutic development. Current research efforts are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Advanced drug delivery systems, such as nanotechnology-based formulations, are being explored to improve its efficacy in clinical settings.

Collaborative efforts between academia and industry are also underway to accelerate its progression through preclinical trials. The integration of artificial intelligence (AI) in drug discovery has further enhanced our understanding of its binding modes and provided insights into structure-activity relationships (SARs), enabling more precise modifications for improved efficacy.

In conclusion, the compound with CAS No 892770-63-7 represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with robust pharmacological activity, position it as a strong candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to unfold, this molecule is poised to make a significant impact on drug development pipelines worldwide.